Cas no 473233-24-8 (2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)

2-Cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide is a synthetic organic compound featuring a cyanoacrylamide scaffold with a cyclohexyl substituent and a hydroxy-dimethoxyphenyl moiety. Its structural design combines electron-withdrawing and electron-donating groups, making it a versatile intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a precursor for bioactive molecules due to its ability to participate in Michael additions and other nucleophilic reactions. The presence of phenolic and methoxy groups enhances its solubility in polar solvents, facilitating further derivatization. Its stability under ambient conditions and well-defined reactivity profile make it suitable for applications in drug discovery and material science.
2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide structure
473233-24-8 structure
Product Name:2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
CAS No:473233-24-8
MF:C18H22N2O4
MW:330.378284931183
CID:6453255
PubChem ID:1283287
Update Time:2025-06-07

2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000042032-1
    • HMS1724K14
    • AKOS000338249
    • Z44319231
    • 2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
    • EN300-18155223
    • SR-01000042032
    • 473233-24-8
    • Inchi： 1S/C18H22N2O4/c1-23-15-9-12(10-16(24-2)17(15)21)8-13(11-19)18(22)20-14-6-4-3-5-7-14/h8-10,14,21H,3-7H2,1-2H3,(H,20,22)/b13-8+
    • InChI Key： CXYMTIDRIHWOCU-MDWZMJQESA-N
    • SMILES： O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)OC)O)OC)NC1CCCCC1

Computed Properties

  • Exact Mass: 330.15795719g/mol
  • Monoisotopic Mass: 330.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 91.6Ų

2-cyano-N-cyclohexyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18155223-0.05g
473233-24-8 90%
0.05g
 $246.0 2023-09-19

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